Cas no 61451-88-5 (Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-)
61451-88-5 structure
Product Name:Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-
CAS No:61451-88-5
MF:C11H12ClNO
MW:209.672081947327
CID:478841
PubChem ID:127261803
Update Time:2025-04-19
Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-
- (4R,5R)-5-(chloromethyl)-4-methyl-3-phenyl-4,5-dihydro-1,2-oxazole
- 61451-88-5
- Trans-5-(chloromethyl)-4-methyl-3-phenyl-4,5-dihydroisoxazole
-
- Inchi: 1S/C11H12ClNO/c1-8-10(7-12)14-13-11(8)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-,10-/m1/s1
- InChI Key: XMSFCEWGLGSZMH-PSASIEDQSA-N
- SMILES: ClC[C@@H]1[C@@H](C)C(C2C=CC=CC=2)=NO1
Computed Properties
- Exact Mass: 209.06086
- Monoisotopic Mass: 209.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 21.59
Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
61451-88-5 (Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-) Related Products
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